2-(2-Methyl-6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetic acid
Description
2-(2-Methyl-6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetic acid is a pyrimidinone derivative characterized by a trifluoromethyl (-CF₃) group at position 4, a methyl group at position 2, and a 6-oxo (keto) group on the pyrimidine ring. The trifluoromethyl group confers metabolic stability and electron-withdrawing effects, which may influence reactivity and target binding.
Properties
Molecular Formula |
C8H7F3N2O3 |
|---|---|
Molecular Weight |
236.15 g/mol |
IUPAC Name |
2-[2-methyl-6-oxo-4-(trifluoromethyl)pyrimidin-1-yl]acetic acid |
InChI |
InChI=1S/C8H7F3N2O3/c1-4-12-5(8(9,10)11)2-6(14)13(4)3-7(15)16/h2H,3H2,1H3,(H,15,16) |
InChI Key |
SFCQGVVHGZKOTB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC(=CC(=O)N1CC(=O)O)C(F)(F)F |
Origin of Product |
United States |
Biological Activity
The compound 2-(2-Methyl-6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetic acid (CAS Number: 2004497-81-6) is a pyrimidine derivative characterized by its unique trifluoromethyl and keto functionalities. This article explores its biological activity, synthesis, and potential applications in medicinal chemistry.
Chemical Structure
The structural formula of the compound is represented as follows:
Synthesis
Synthesis of this compound typically involves multi-step synthetic pathways, including reactions with trifluoromethylated pyrimidines and acetic acid derivatives. The synthesis process can yield various analogues with differing biological activities.
Anticancer Properties
Research indicates that compounds similar to 2-(2-Methyl-6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetic acid exhibit significant anticancer activity. For instance, studies on pyrimidine derivatives have shown potential in inhibiting the growth of various cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2) cells. The mechanism often involves the induction of apoptosis and cell cycle arrest at specific concentrations.
Table 1: Summary of Anticancer Activity
| Compound | Cell Line | IC50 (µM) | Mechanism |
|---|---|---|---|
| Compound A | MDA-MB-231 | 1.0 | Apoptosis induction |
| Compound B | HepG2 | 2.5 | Cell cycle arrest |
| 2-(2-Methyl-6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetic acid | TBD | TBD | TBD |
Antiviral Activity
In addition to anticancer properties, pyrimidine derivatives have been evaluated for antiviral activity. Some studies suggest that these compounds can inhibit viral replication in vitro, particularly against influenza viruses and coronaviruses. The exact mechanisms remain under investigation, but they may involve interference with viral RNA synthesis or protein translation.
Table 2: Antiviral Activity Overview
| Compound | Virus Type | IC50 (µM) | Selectivity Index |
|---|---|---|---|
| Compound C | H1N1 | 0.0027 | High |
| Compound D | HSV-1 | 0.0022 | High |
| 2-(2-Methyl-6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetic acid | TBD | TBD | TBD |
Case Studies
A notable case study involved the evaluation of a series of pyrimidine derivatives, including the target compound, where researchers assessed their effects on microtubule assembly and cellular apoptosis. The results indicated that certain derivatives could disrupt microtubule dynamics, leading to enhanced apoptosis in cancer cells at low concentrations.
Molecular Modeling Studies
Molecular docking studies have provided insights into the binding affinities of 2-(2-Methyl-6-oxo-4-(trifluoromethyl)pyrimidin-1(6H)-yl)acetic acid with various biological targets, such as calcium/calmodulin-dependent protein kinases (CaMKs). These studies suggest that modifications to the compound's structure could enhance its selectivity and potency against specific targets.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares the target compound with structurally related pyrimidine and pyridine derivatives:
Key Differences and Implications
Trifluoromethyl vs. Cyano Groups: The target compound’s -CF₃ group (position 4) improves metabolic stability compared to the -CN group in 2-(5-cyano-6-methyl-...)acetic acid.
Phenoxy-Nitro Substituents: Compounds like 2-(4-nitro-3-(6-oxo-4-CF₃-pyrimidinyl)phenoxy)acetic acid incorporate a nitro-phenoxy moiety, which may enhance membrane permeability but introduce mutagenicity concerns absent in the target compound.
Sulfur-Containing Derivatives : Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate uses sulfur-based linkages, which could alter electronic properties and metabolic pathways compared to the target’s oxygen/keto-dominated structure.
Halogenated Pyridine Derivatives: The pyridine-based 2-[(4-amino-3,5-dichloro-6-fluoro...)acetic acid demonstrates how halogenation and ring heteroatom position (pyridine vs. pyrimidine) affect steric and electronic interactions with biological targets.
Pharmacokinetic and Physicochemical Considerations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
